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Compound of Interest

Compound Name: 4-Chloro-2-ethylaniline

Cat. No.: B151697 Get Quote

This technical guide provides a detailed overview of the GHS classification, handling, and

safety precautions for 4-Chloro-2-ethylaniline (CAS No: 30273-39-3). The information is

intended for researchers, scientists, and professionals in drug development and other

laboratory settings.

GHS Classification
4-Chloro-2-ethylaniline is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary hazards are acute toxicity, suspected mutagenicity

and carcinogenicity, and high toxicity to aquatic life.[1]

Signal Word: Danger[1]

GHS Pictograms:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[1]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects[2]

Toxicological Data
Detailed experimental protocols and specific quantitative toxicity values (e.g., LD50, LC50) for

4-Chloro-2-ethylaniline are not available in the aggregated public safety data. The hazard

classification is based on data from analogous compounds and computational models. For

similar chloroaniline compounds, high acute toxicity is well-documented. For example, p-

Chloroaniline has an oral LD50 of 300 mg/kg in rats and a dermal LD50 of 360 mg/kg in

rabbits.[2][3][4]

Note: Detailed experimental protocols for the toxicological endpoints listed are not provided in

publicly available safety data sheets. This information is typically proprietary to the entities that

conducted the original toxicology studies.
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Due to the high acute toxicity and suspected long-term health effects, stringent safety

measures are required when handling 4-Chloro-2-ethylaniline.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[3]

Use a closed system to minimize the release of dust or vapor.[5]

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
A summary of required PPE is presented in the workflow diagram below.

PPE Type Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile).[3]

[6]

Prevents dermal absorption, as

the substance is toxic in

contact with skin.

Eye/Face Protection
Safety goggles or a face

shield.[3][6]

Protects eyes from splashes or

dust.

Skin/Body Protection
Lab coat or chemical-resistant

suit.[3][6]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use an approved/certified

respirator or equivalent in case

of insufficient ventilation.[3]

Prevents inhalation of toxic

dust or vapors.

Hygiene Measures
Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Wash hands thoroughly after handling the substance.

Remove contaminated clothing immediately and wash it before reuse.[6]
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]

Keep locked up or in an area accessible only to qualified or authorized personnel.[2]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[3][4][5]

Hazard Response and Spill Management
The following diagrams outline the logical workflows for responding to hazards and managing

accidental spills.
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Identified Hazards

Required PPE

First Aid Measures

H301: Toxic if Swallowed

Splash Goggles / Face Shield

Always Wear

Ingestion:
Give water, seek immediate

medical attention.

General:
Call a POISON CENTER

or doctor immediately.

H311: Toxic on Skin

Impervious Gloves

Always Wear

Protective Clothing / Lab Coat

Skin Contact:
Remove contaminated clothing,

rinse skin with water.
H331: Toxic if Inhaled

Always Wear

Respirator

Inhalation:
Move to fresh air, call physician.

H351: Suspected Carcinogen

Always Wear
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Spill Detected

Evacuate non-essential personnel
and secure the area.

Ensure adequate ventilation.
Avoid breathing dust/vapor.

Don appropriate PPE:
- Full Suit

- Respirator
- Goggles
- Gloves

Contain the spill.
Cover drains.

Do not let product enter drains.

Carefully collect spilled material
with inert absorbent material.

Avoid generating dust.

Place in suitable, closed containers
for disposal.

Decontaminate the area
and all equipment used.

Spill Managed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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